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Compound of Interest

Compound Name: Propargyl-PEG14-Boc

Cat. No.: B610218 Get Quote

Propargyl-PEG14-Boc: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on Propargyl-PEG14-Boc, a bifunctional molecule

commonly utilized in bioconjugation and drug development, particularly as a PEG-based

PROTAC linker. The molecule incorporates a propargyl group for click chemistry applications, a

polyethylene glycol (PEG) spacer to enhance solubility and pharmacokinetic properties, and a

tert-butyloxycarbonyl (Boc) protecting group.

Molecular Data
The fundamental quantitative properties of Propargyl-PEG14-Boc are summarized in the table

below. This data is essential for experimental design, including reaction stoichiometry and

analytical characterization.

Property Value Source(s)

Molecular Formula C₃₆H₆₈O₁₆ [1][2][3]

Molecular Weight 756.92 g/mol [1][2]

Exact Mass 756.4500 u [1]

Elemental Analysis
C: 57.13%; H: 9.06%; O:

33.82%
[1]
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Note: The molecular weight may also be cited as 756.9 g/mol [3].

Structural and Functional Information
Propargyl-PEG14-Boc, also known as Propargyl-PEG14-t-Butyl Ester, is a chemical

compound that features a terminal alkyne group (propargyl) and a tert-butyl protected carboxyl

group[1][3]. The propargyl group enables covalent linkage to azide-modified molecules via a

copper-catalyzed azide-alkyne cycloaddition (CuAAC), a highly efficient and specific click

chemistry reaction[3]. The hydrophilic PEG14 spacer enhances the solubility of the molecule in

aqueous media, a valuable attribute for biological applications[3]. The Boc protecting group can

be removed under acidic conditions to reveal a carboxylic acid, enabling further conjugation

strategies[3].

This document focuses on the core molecular data for Propargyl-PEG14-Boc. Detailed

experimental protocols and signaling pathway diagrams are beyond the scope of this technical

summary and would be specific to the application in which this molecule is employed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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